Cas no 1565358-62-4 (3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride)

• Product Name: 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride
• CAS No: 1565358-62-4
• MF: C₉H₁₉ClO₄S
• MW: 258.762761354446
• CID: 6185685
• PubChem ID: 112590328
• Update Time: 2025-06-30

3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride
• 1565358-62-4
• EN300-1144380
• 3-[2-(tert-butoxy)ethoxy]propane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO4S/c1-9(2,3)14-7-6-13-5-4-8-15(10,11)12/h4-8H2,1-3H3
• InChI Key： RQEPNPLRBIJKPO-UHFFFAOYSA-N
• SMILES： ClS(CCCOCCOC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 258.0692580g/mol
• Monoisotopic Mass: 258.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Additional information on 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride

Recent Advances in the Application of 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride (CAS: 1565358-62-4) in Chemical Biology and Pharmaceutical Research

The compound 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride (CAS: 1565358-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is increasingly recognized for its versatility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its role in facilitating efficient sulfonylation reactions, which are crucial for modifying biomolecules and enhancing their pharmacological properties.

One of the most notable applications of 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride is in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds with broad therapeutic potential, including antibacterial, antiviral, and anticancer activities. Researchers have utilized this compound to introduce sulfonyl groups into complex molecular frameworks, enabling the development of new drug candidates with improved efficacy and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a novel series of sulfonamide inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases, including cancer and glaucoma.

In addition to its role in drug development, 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride has been employed in chemical biology for the modification of proteins and peptides. Its reactive sulfonyl chloride group allows for selective conjugation with nucleophilic residues such as lysine and cysteine, making it a valuable tool for bioconjugation and proteomics research. Recent work published in ACS Chemical Biology showcased its utility in the site-specific labeling of proteins, enabling advanced studies of protein-protein interactions and cellular signaling pathways.

The stability and reactivity of 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride under various conditions have also been a subject of investigation. A 2024 study in Organic Process Research & Development explored its optimal storage and handling conditions, emphasizing the importance of anhydrous environments to prevent hydrolysis. These findings are critical for ensuring the reproducibility of synthetic procedures and the scalability of processes involving this compound.

Looking ahead, the potential of 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride in emerging areas such as targeted drug delivery and prodrug design is being actively explored. Its ability to serve as a linker molecule in antibody-drug conjugates (ADCs) and other targeted therapies positions it as a promising candidate for next-generation pharmaceutical applications. Continued research into its reactivity and compatibility with diverse chemical environments will likely uncover new opportunities for its use in the life sciences.

In conclusion, 3-2-(tert-butoxy)ethoxypropane-1-sulfonyl chloride (CAS: 1565358-62-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its applications span from drug synthesis to protein engineering, underscoring its versatility and importance. As research progresses, this compound is expected to play an increasingly pivotal role in the development of innovative therapeutic strategies and biotechnological advancements.